Calcein Blue AM
Calcein Blue AM
Blue fluorescent cell viability probe which won't overlap with green fluorescence from other probes. Penetrates live cell membranes and is virtually non-fluorescent. Upon ubiquitous esterase enzyme activity it produces a bright blue fluorescent that is trapped in live cells - convenient for measurement by epifluorescence light microscopy or flow cytometry. Useful to measure the total number of live versus dead cells - dye leaks out quickly due to the compromised membrane in dead cells resulting in no staining.
Calcein Blue AM is a fluorogenic dye that is used to assess cell viability. As the acetoxymethyl ester, Calcein Blue AM is non-fluorescent but cell-permeant and is hydrolyzed to the fluorescent probe Calcein Blue by intracellular esterases. Calcein Blue is retained by living cells and displays excitation/emission maxima of 360/445 nm, respectively. Calcein Blue AM is a blue-emitting variant of the green fluorophore Calcein AM, which has been used to evaluate cell viability and cytotoxicity.
Calcein Blue AM is a fluorogenic dye that is used to assess cell viability. As the acetoxymethyl ester, Calcein Blue AM is non-fluorescent but cell-permeant and is hydrolyzed to the fluorescent probe Calcein Blue by intracellular esterases. Calcein Blue is retained by living cells and displays excitation/emission maxima of 360/445 nm, respectively. Calcein Blue AM is a blue-emitting variant of the green fluorophore Calcein AM, which has been used to evaluate cell viability and cytotoxicity.
Brand Name:
Vulcanchem
CAS No.:
168482-84-6
VCID:
VC0062211
InChI:
InChI=1S/C21H23NO11/c1-12-6-18(26)33-21-15(12)4-5-17(25)16(21)7-22(8-19(27)31-10-29-13(2)23)9-20(28)32-11-30-14(3)24/h4-6,25H,7-11H2,1-3H3
SMILES:
CC1=CC(=O)OC2=C1C=CC(=C2CN(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)O
Molecular Formula:
C21H23NO11
Molecular Weight:
465.411
Calcein Blue AM
CAS No.: 168482-84-6
Cat. No.: VC0062211
Molecular Formula: C21H23NO11
Molecular Weight: 465.411
* For research use only. Not for human or veterinary use.
Specification
| Description | Blue fluorescent cell viability probe which won't overlap with green fluorescence from other probes. Penetrates live cell membranes and is virtually non-fluorescent. Upon ubiquitous esterase enzyme activity it produces a bright blue fluorescent that is trapped in live cells - convenient for measurement by epifluorescence light microscopy or flow cytometry. Useful to measure the total number of live versus dead cells - dye leaks out quickly due to the compromised membrane in dead cells resulting in no staining. Calcein Blue AM is a fluorogenic dye that is used to assess cell viability. As the acetoxymethyl ester, Calcein Blue AM is non-fluorescent but cell-permeant and is hydrolyzed to the fluorescent probe Calcein Blue by intracellular esterases. Calcein Blue is retained by living cells and displays excitation/emission maxima of 360/445 nm, respectively. Calcein Blue AM is a blue-emitting variant of the green fluorophore Calcein AM, which has been used to evaluate cell viability and cytotoxicity. |
|---|---|
| CAS No. | 168482-84-6 |
| Molecular Formula | C21H23NO11 |
| Molecular Weight | 465.411 |
| IUPAC Name | acetyloxymethyl 2-[[2-(acetyloxymethoxy)-2-oxoethyl]-[(7-hydroxy-4-methyl-2-oxochromen-8-yl)methyl]amino]acetate |
| Standard InChI | InChI=1S/C21H23NO11/c1-12-6-18(26)33-21-15(12)4-5-17(25)16(21)7-22(8-19(27)31-10-29-13(2)23)9-20(28)32-11-30-14(3)24/h4-6,25H,7-11H2,1-3H3 |
| Standard InChI Key | GSFJGCPBBHLSPH-UHFFFAOYSA-N |
| SMILES | CC1=CC(=O)OC2=C1C=CC(=C2CN(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)O |
| Appearance | Assay:≥90%A solid |
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